Cas no 215921-07-6 (L-Glutamic acid, N-(phenylacetyl)-, 5-methyl ester)

L-Glutamic acid, N-(phenylacetyl)-, 5-methyl ester structure
215921-07-6 structure
Product name:L-Glutamic acid, N-(phenylacetyl)-, 5-methyl ester
CAS No:215921-07-6
MF:C14H16NO5-
MW:278.28054
CID:1402485
PubChem ID:71358236

L-Glutamic acid, N-(phenylacetyl)-, 5-methyl ester Chemical and Physical Properties

Names and Identifiers

    • L-Glutamic acid, N-(phenylacetyl)-, 5-methyl ester
    • (2S)-5-methoxy-5-oxo-2-[(2-phenylacetyl)amino]pentanoate
    • (2S)-5-Methoxy-5-oxo-2-(2-phenylacetamido)pentanoate
    • 215921-07-6
    • DTXSID60782254
    • Inchi: InChI=1S/C14H17NO5/c1-20-13(17)8-7-11(14(18)19)15-12(16)9-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3,(H,15,16)(H,18,19)/p-1/t11-/m0/s1
    • InChI Key: SMSFOZNMGQSUFI-NSHDSACASA-M
    • SMILES: COC(=O)CCC(C(=O)[O-])NC(=O)CC1=CC=CC=C1

Computed Properties

  • Exact Mass: 278.10288
  • Monoisotopic Mass: 278.10284761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 95.5Ų

Experimental Properties

  • PSA: 95.53

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